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Compound of Interest

Compound Name: AGX51

Cat. No.: B605244 Get Quote

AGX51 is a first-in-class pan-Id (inhibitors of DNA-binding/differentiation proteins) antagonist

and degrader used in laboratory research, particularly in studies related to cancer and ocular

neovascularization.[1][2][3] Proper handling and disposal of AGX51 are critical to ensure the

safety of laboratory personnel and to maintain environmental compliance. This guide provides

essential information on the safe disposal of AGX51 based on available safety data.

Chemical and Physical Properties
A summary of the key physical and chemical properties of AGX51 is provided in the table

below. This information is essential for understanding the substance's behavior and potential

hazards.

Property Value

Synonyms

AGX 51, AGX-51, N-[3-(1,3-Benzodioxol-5-yl)-3-

(2-methoxyphenyl)propyl]-N-

(phenylmethyl)propenamide

CAS Number 330834-54-3

Molecular Formula C₂₇H₂₉NO₄

Molecular Weight 431.52 g/mol [1]

Appearance Colorless to light yellow oil[4]

Storage Temperature 2-8°C[4]

Solubility Soluble in DMSO (≥ 250 mg/mL) and corn oil.[1]
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Safety and Hazard Information
AGX51 is classified as a combustible solid and is associated with the following GHS hazard

statements[5]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

The signal word for AGX51 is "Warning".[5] It is imperative to wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling

this compound.

AGX51 Disposal Workflow
The following diagram outlines the general workflow for the proper disposal of AGX51 waste.

This procedure is designed to minimize exposure and ensure that the waste is handled in

accordance with general laboratory safety standards.
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Caption: General workflow for the safe disposal of AGX51 waste.

Step-by-Step Disposal Procedures
The following procedures provide a detailed guide for the disposal of solid and liquid AGX51
waste. These steps are based on general best practices for chemical waste management.

Disposal of Solid AGX51 Waste:
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Segregation: Collect all solid waste contaminated with AGX51, such as unused product,

contaminated gloves, and weighing papers, in a designated waste container.

Containment: Use a robust, leak-proof container clearly labeled for AGX51 waste. Ensure

the container is compatible with the chemical.

Labeling: The waste container must be clearly labeled with "AGX51 Solid Waste," the

associated GHS hazard pictograms (e.g., exclamation mark), and the date of accumulation.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials.

Final Disposal: Dispose of the container through your institution's approved chemical waste

disposal service.

Disposal of Liquid AGX51 Waste:

Segregation: Collect all liquid waste containing AGX51, including solutions and rinsates, in a

dedicated, leak-proof, and shatter-resistant container.

Solvent Compatibility: If AGX51 is dissolved in a solvent (e.g., DMSO), the waste container

must be compatible with that solvent.

Labeling: Clearly label the liquid waste container with "AGX51 Liquid Waste," the name and

concentration of the solvent, the approximate concentration of AGX51, and the relevant GHS

hazard pictograms.

Storage: Store the sealed container in a secondary containment bin in a designated, cool,

and well-ventilated area.

Final Disposal: Arrange for the collection and disposal of the liquid waste by an authorized

chemical waste contractor.

Signaling Pathway of AGX51
AGX51 functions by inhibiting the interaction between Inhibitor of DNA-binding/differentiation

(Id) proteins and E proteins, which are basic helix-loop-helix (bHLH) transcription factors.[2][3]
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This disruption leads to the ubiquitin-mediated degradation of Id proteins.[1][2] The following

diagram illustrates this signaling pathway.
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Caption: AGX51 inhibits the Id-E protein interaction, leading to Id degradation.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

AGX51, thereby protecting themselves, their colleagues, and the environment. Always consult

your institution's specific safety guidelines and waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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